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Compound of Interest

Compound Name: 3,5-dichloro-L-tyrosine

Cat. No.: B556663

Essential Safety and Handling Guide for 3,5-
dichloro-L-tyrosine

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-dichloro-L-tyrosine in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-dichloro-L-tyrosine is a halogenated aromatic amino acid. While specific toxicity data is
limited, it should be handled with care, assuming it may cause skin, eye, and respiratory
irritation. The personal protective equipment listed below is essential to prevent exposure.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Eye and Face

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[1] A face shield should be used
in addition to goggles when there is a significant

risk of splashing or dust generation.

Skin Protection

Gloves: For incidental contact (e.g., splashes),
double-gloving with nitrile gloves is
recommended. For prolonged or direct contact,
heavyweight gloves made of Viton® or Butyl
rubber should be used, as they offer superior
resistance to chlorinated aromatic compounds.
[1] Always inspect gloves for degradation or
punctures before use. Lab Coat/Clothing: Wear
a flame-retardant lab coat, and for operations
with a higher risk of exposure, impervious

clothing is recommended.[1]

Respiratory

All handling of 3,5-dichloro-L-tyrosine powder
must be conducted in a certified chemical fume
hood to avoid dust formation and inhalation.[1] If
exposure limits are exceeded or if dust cannot
be controlled, a full-face respirator with an
appropriate cartridge should be used.[1]
Recommended cartridges include a combination

of organic vapor and particulate filters (P100).[2]

[3]4]

Note: No specific occupational exposure limits (e.g., PEL, TLV) have been established for 3,5-

dichloro-L-tyrosine.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. The following steps outline the

procedure for safely handling 3,5-dichloro-L-tyrosine, from preparation to cleanup.
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e Preparation:

o

Ensure a certified chemical fume hood is operational.

[¢]

Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

[¢]

Gather all necessary PPE and ensure it is in good condition.

o

Prepare all necessary equipment (e.g., spatulas, weighing paper, glassware) and place it
inside the fume hood to minimize movement in and out of the containment area.

e Handling (inside a chemical fume hood):

[e]

Don the appropriate PPE as specified in the table above.

o

Carefully weigh and transfer the 3,5-dichloro-L-tyrosine powder. Use techniques that
minimize dust generation, such as gentle scooping rather than pouring from a height.

o

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

[¢]

Keep containers of the chemical closed when not in use.
o Post-Handling and Cleanup:

o Decontaminate all surfaces in the fume hood with an appropriate solvent (e.g., acetone),
collecting the rinsate as hazardous waste.[5]

o Carefully remove and dispose of contaminated disposable PPE (e.g., gloves) in the
designated solid hazardous waste container.

o Wash hands thoroughly with soap and water after removing PPE.

Emergency and Disposal Plans

Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the affected person to fresh air
immediately.[1] If breathing is difficult or stops,
provide artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.[1]
Flush the affected skin with copious amounts of
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. Rinse the mouth with
water.[1] Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spills

Evacuate the area. Avoid breathing dust.
Wearing full PPE, including respiratory
protection, cover the spill with an inert absorbent
material. Carefully sweep up the material, place
it into a suitable, closed, and labeled container
for disposal.[1] Do not let the chemical enter
drains.[1]

Disposal Plan

3,5-dichloro-L-tyrosine and any materials contaminated with it must be disposed of as

hazardous waste.

o Waste Classification: This compound is classified as a halogenated organic waste.[5][6]
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» Containment: Collect all solid waste (e.g., excess reagent, contaminated gloves, weighing
paper) in a clearly labeled, sealed container designated for halogenated solid waste.[5]

» Liquid Waste: Collect any solutions of 3,5-dichloro-L-tyrosine or solvent rinsate in a
separate, clearly labeled container for halogenated liquid waste.[5] Do not mix with non-
halogenated waste.[5]

» Disposal Route: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office.[5] Halogenated organic wastes are typically disposed of via
high-temperature incineration.[7]

Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of 3,5-
dichloro-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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